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Compound of Interest

Compound Name: RO1138452

Cat. No.: B1680659 Get Quote

Essential Safety and Handling Guide for
RO1138452
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of RO1138452, a potent and selective IP (prostacyclin) receptor antagonist. Given the absence

of a formal Material Safety Data Sheet (MSDS), a conservative approach treating RO1138452
as a potent compound with unknown specific toxicity is mandatory. Strict adherence to the

following protocols is essential to ensure personnel safety and prevent contamination.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling RO1138452 to ensure the

appropriate level of personal protective equipment is utilized. The following table summarizes

the recommended PPE for various laboratory activities involving this compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with a

face shield- Disposable, solid-

front lab coat with tight-fitting

cuffs- Double nitrile gloves-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is critical to prevent

exposure.

Solution Preparation

- Chemical fume hood or other

certified ventilated enclosure-

Lab coat- Safety glasses with

side shields or chemical splash

goggles- Single pair of

chemical-resistant nitrile

gloves

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves for the solvent and

compound

Focus on preventing skin and

eye contact. The specific

procedure will dictate the level

of containment required.

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Experiment Preparation:

Consult Safety Information: Review all available information on RO1138452 and similar
potent compounds.
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
Prepare Work Area: Ensure a certified chemical fume hood is used for all manipulations of
the solid compound and concentrated solutions. Decontaminate the work surface before and
after use.
Assemble Materials: Have all necessary equipment, including a designated and calibrated
weighing balance, spatulas, and containers, ready within the containment area.
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Spill Kit: Ensure a spill kit appropriate for potent powder and solvent spills is readily
accessible.

2. Weighing and Solution Preparation:

Don PPE: Put on the appropriate PPE as outlined in the table above.
Weighing: Carefully weigh the required amount of RO1138452 powder in a disposable weigh
boat within the chemical fume hood.
Dissolving: Add the solvent to the powder in a sealed container (e.g., a vial with a screw
cap). RO1138452 is soluble in DMSO and Ethanol.[1] For in vivo studies, formulations may
involve solvents like corn oil, PEG300, and Tween-80.
Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

3. Experimental Use:

Containment: All procedures involving the handling of RO1138452, especially in its powder
form, should be performed within a chemical fume hood or a glove box.
Avoid Contamination: Use dedicated equipment and avoid creating aerosols.

4. Post-Experiment Decontamination and Waste Disposal:

Decontaminate Equipment: All non-disposable equipment that has come into contact with
RO1138452 should be decontaminated with an appropriate solvent (e.g., ethanol) followed
by a cleaning agent.
Doff PPE: Remove PPE in the correct sequence to avoid self-contamination. Dispose of all
contaminated PPE as hazardous waste.
Waste Segregation: All waste contaminated with RO1138452 must be segregated into
clearly labeled hazardous waste containers.

Disposal Plan
All waste materials contaminated with RO1138452 must be treated as hazardous chemical

waste and disposed of in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Solid Waste (Contaminated gloves, weigh

boats, pipette tips, etc.)

- Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.- Do not mix

with non-hazardous waste.

Liquid Waste (Unused solutions, contaminated

solvents)

- Collect in a sealed, shatter-resistant, and

clearly labeled hazardous waste container.- Do

not dispose of down the drain.

Sharps (Contaminated needles, syringes)
- Dispose of immediately in a designated sharps

container for hazardous chemical waste.

Quantitative Data Summary
Property Value Source

Molecular Weight 309.41 g/mol [1]

Formula C19H23N3O [1]

CAS Number 221529-58-4 [1]

Solubility (DMSO) 62 mg/mL [1]

Solubility (Ethanol) 62 mg/mL [1]

Storage (Powder) 3 years at -20°C Selleck Chemicals

Storage (in Solvent)
1 year at -80°C; 1 month at

-20°C
Selleck Chemicals

Receptor Affinity (pKi in human

platelets)
9.3 [1]

Experimental Workflow Diagram
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Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling of RO1138452.

Signaling Pathway Visualization
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Caption: RO1138452 antagonism of the prostacyclin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1680659?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ro1138452-cay10441.html
https://www.benchchem.com/product/b1680659#personal-protective-equipment-for-handling-ro1138452
https://www.benchchem.com/product/b1680659#personal-protective-equipment-for-handling-ro1138452
https://www.benchchem.com/product/b1680659#personal-protective-equipment-for-handling-ro1138452
https://www.benchchem.com/product/b1680659#personal-protective-equipment-for-handling-ro1138452
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

